Cas no 2813-69-6 (3-methyl-2-methylidenebutanenitrile)

• Product Name: 3-methyl-2-methylidenebutanenitrile
• CAS No: 2813-69-6
• MF: C₆H₉N
• MW: 95.1423614025116
• MDL: MFCD31664974
• CID: 2656239
• PubChem ID: 543044
• Update Time: 2025-04-21

3-methyl-2-methylidenebutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-methylidenebutanenitrile
• 3-Methyl-2-methylenebutanenitrile
• 961-854-6
• Butanenitrile, 3-methyl-2-methylene-
• 2-Isopropylacrylonitrile #
• DTXSID20337481
• 2813-69-6
• .alpha.-Isopropylacrylonitrile
• 3-Methyl-2-methylenebutyronitrile
• 3-methyl-2-methylene-butanenitrile
• CCMZKOAOMQSOQA-UHFFFAOYSA-N
• EN300-256758

• MDL： MFCD31664974
• Inchi： 1S/C6H9N/c1-5(2)6(3)4-7/h5H,3H2,1-2H3
• InChI Key： CCMZKOAOMQSOQA-UHFFFAOYSA-N
• SMILES： N#CC(=C)C(C)C

Computed Properties

• Exact Mass: 95.073499291g/mol
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles